Cas no 1012974-26-3 (2-{2-Cyano-3-[3-(4-methylbenzamido)phenyl]prop-2-enamido}benzoic acid)

• Product Name: 2-{2-Cyano-3-[3-(4-methylbenzamido)phenyl]prop-2-enamido}benzoic acid
• CAS No: 1012974-26-3
• MF: C₂₅H₁₉N₃O₄
• MW: 425.436065912247
• CID: 5841156
• PubChem ID: 24417711
• Update Time: 2025-10-28

2-{2-Cyano-3-[3-(4-methylbenzamido)phenyl]prop-2-enamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1012974-26-3
• Z44395247
• AKOS000953480
• EN300-6493841
• 2-{2-cyano-3-[3-(4-methylbenzamido)phenyl]prop-2-enamido}benzoic acid
• 2-{2-Cyano-3-[3-(4-methylbenzamido)phenyl]prop-2-enamido}benzoic acid

• Inchi： 1S/C25H19N3O4/c1-16-9-11-18(12-10-16)23(29)27-20-6-4-5-17(14-20)13-19(15-26)24(30)28-22-8-3-2-7-21(22)25(31)32/h2-14H,1H3,(H,27,29)(H,28,30)(H,31,32)/b19-13+
• InChI Key： XDGKMUJPJSESKN-CPNJWEJPSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)NC1C=CC=C(/C=C(\C#N)/C(NC2C=CC=CC=2C(=O)O)=O)C=1

Computed Properties

• Exact Mass: 425.13755610g/mol
• Monoisotopic Mass: 425.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 119Ų

Additional information on 2-{2-Cyano-3-[3-(4-methylbenzamido)phenyl]prop-2-enamido}benzoic acid

Compound CAS No. 1012974-26-3: 2-{2-Cyano-3-[3-(4-methylbenzamido)phenyl]prop-2-enamido}benzoic Acid

The compound CAS No. 1012974-26-3, known as 2-{2-Cyano-3-[3-(4-methylbenzamido)phenyl]prop-2-enamido}benzoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a benzoic acid moiety, a cyano group, and a substituted propenamide group. The presence of these functional groups makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Its structure, particularly the cyano and benzamido groups, has shown promise in the development of novel therapeutic agents. Researchers have explored its potential as an inhibitor of specific enzymes and receptors, which could lead to innovative treatments for various diseases, including cancer and neurodegenerative disorders.

In addition to its medicinal applications, this compound has also been investigated for its role in materials science. The propenamide group within its structure contributes to its ability to form stable polymers and coatings. These properties make it a candidate for advanced materials used in electronics, aerospace, and automotive industries.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and condensation reactions. These processes require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of its synthesis, making it more accessible for large-scale production.

Moreover, the compound's stability under various environmental conditions has been extensively studied. Its resistance to thermal degradation and chemical corrosion makes it suitable for applications in harsh environments. This characteristic is particularly valuable in industries such as petrochemicals and construction, where durability is paramount.

The integration of this compound into existing chemical processes has also been explored. Its compatibility with other chemicals and solvents has been tested under different conditions, revealing its potential as an additive or catalyst in industrial reactions. This versatility underscores its importance in both academic research and industrial applications.

In conclusion, the compound CAS No. 1012974-26-3 represents a significant advancement in organic chemistry. Its unique structure and functional groups provide a foundation for diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations in science and technology.